Cas no 87569-05-9 (Butanoyl chloride, 2,3,3-trimethyl-, (S)-)

Butanoyl chloride, 2,3,3-trimethyl-, (S)- structure
87569-05-9 structure
Product Name:Butanoyl chloride, 2,3,3-trimethyl-, (S)-
CAS No:87569-05-9
MF:C7H13ClO
MW:148.630521535873
CID:655056
PubChem ID:12547646
Update Time:2025-04-19

Butanoyl chloride, 2,3,3-trimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

    • Butanoyl chloride, 2,3,3-trimethyl-, (S)-
    • 87569-05-9
    • DTXSID30502123
    • (2S)-2,3,3-Trimethylbutanoyl chloride
    • Inchi: 1S/C7H13ClO/c1-5(6(8)9)7(2,3)4/h5H,1-4H3/t5-/m1/s1
    • InChI Key: SXJYIEBMAQEWPK-RXMQYKEDSA-N
    • SMILES: ClC([C@@H](C)C(C)(C)C)=O

Computed Properties

  • Exact Mass: 148.0654927g/mol
  • Monoisotopic Mass: 148.0654927g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 113
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 17.1Ų
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